1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-(2,3-dimethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H26N2O/c1-16-7-6-10-20(17(16)2)22-21(24)19-11-13-23(14-12-19)15-18-8-4-3-5-9-18/h3-10,19H,11-15H2,1-2H3,(H,22,24)
• InChI Key: CFHZCXRBUGWUGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide, also known as BDMP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide is not fully understood. However, it has been proposed that 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide exerts its biological activity by modulating various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has also been found to interact with proteins involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects
1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has also been found to inhibit the aggregation of amyloid-beta peptides, which are involved in the pathogenesis of Alzheimer's disease. Additionally, 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has been found to protect dopaminergic neurons from oxidative stress-induced damage, which is a hallmark of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. Additionally, it exhibits potent biological activity, making it an ideal candidate for drug development. However, 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has some limitations for lab experiments. It has not been extensively studied in vivo, and its safety profile is not fully understood.

Future Directions

There are several future directions for research on 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide. Firstly, further studies are needed to elucidate the mechanism of action of 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide. Secondly, more in vivo studies are needed to evaluate the efficacy and safety of 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide. Thirdly, the potential therapeutic applications of 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide in other diseases, such as diabetes and cardiovascular diseases, need to be explored. Finally, the development of 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide derivatives with improved potency and selectivity is an area of future research.
Conclusion
In conclusion, 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It exhibits various biological activities, including anti-tumor, anti-amyloidogenic, and neuroprotective effects. 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has several advantages for lab experiments, but its safety profile is not fully understood. Future research is needed to further elucidate the mechanism of action of 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide, evaluate its efficacy and safety in vivo, explore its potential therapeutic applications in other diseases, and develop 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide derivatives with improved potency and selectivity.

Synthesis Methods

1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide can be synthesized using a multi-step process involving the reaction of 2,3-dimethylbenzylamine with benzyl chloroformate, followed by the reaction of the resulting intermediate with piperidine-4-carboxylic acid. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit anti-tumor activity by inducing cell cycle arrest and apoptosis in cancer cells. 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has also been shown to inhibit the aggregation of amyloid-beta peptides, which are involved in the pathogenesis of Alzheimer's disease. Additionally, 1-benzyl-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide has been found to protect dopaminergic neurons from oxidative stress-induced damage, which is a hallmark of Parkinson's disease.